Cas no 26820-31-5 (2-(4-Chlorophenyl)thio-3-nitropyridine)

• Product Name: 2-(4-Chlorophenyl)thio-3-nitropyridine
• CAS No: 26820-31-5
• MF: C₁₁H₇ClN₂O₂S
• MW: 266.703480005264
• MDL: MFCD00275701
• CID: 250096
• PubChem ID: 2774370
• Update Time: 2025-05-24

2-(4-Chlorophenyl)thio-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[(4-chlorophenyl)thio]-3-nitro-
• 2-(4-chlorophenyl)sulfanyl-3-nitropyridine
• 2-[(4-Chlorophenyl)thio]-3-nitropyridine
• 2-(4-chloro-phenylsulfanyl)-3-nitro-pyridine
• 2-(4-Chlor-phenylmercapto)-3-nitro-pyridin
• HMS2865H07
• HMS544E12
• Maybridge1_000980
• 2-[(4-chlorophenyl)thio]-3-nitro-pyridine
• 2-((4-Chlorophenyl)thio)-3-nitropyridine
• MFCD00275701
• SCHEMBL18508325
• cid_2774370
• CS-0328178
• MLS001181424
• BBA82031
• 2-(4-chlorophenyl)sulfanyl-3-nitro-pyridine
• AS-9099
• FT-0610810
• 26820-31-5
• CHEMBL1504475
• 2-(4-chlorophenylthio)-3-nitropyridine
• CCG-233929
• 2-[(4-chlorophenyl)sulfanyl]-3-nitropyridine
• SMR000567168
• DTXSID20379003
• BDBM90892
• AKOS000913667
• 2-(4-Chlorophenyl)thio-3-nitropyridine

• MDL： MFCD00275701
• Inchi： 1S/C11H7ClN2O2S/c12-8-3-5-9(6-4-8)17-11-10(14(15)16)2-1-7-13-11/h1-7H
• InChI Key： ANCQATHISNEWKS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.99200
• Monoisotopic Mass: 265.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Melting Point: 127 °C
• PSA: 84.01000
• LogP: 4.31760

2-(4-Chlorophenyl)thio-3-nitropyridine Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-(4-Chlorophenyl)thio-3-nitropyridine

2-(4-Chlorophenyl)thio-3-nitropyridine: A Comprehensive Overview

The compound 2-(4-Chlorophenyl)thio-3-nitropyridine, identified by the CAS registry number CAS No. 26820-31-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The molecule consists of a pyridine ring substituted with a thio group at position 2 and a nitro group at position 3, along with a 4-chlorophenyl substituent. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of 2-(4-Chlorophenyl)thio-3-nitropyridine in the development of advanced materials and pharmaceuticals. The thio group at position 2 introduces sulfur into the structure, which can enhance the molecule's reactivity and stability under certain conditions. Meanwhile, the nitro group at position 3 contributes to the molecule's electron-withdrawing characteristics, which can be advantageous in various chemical reactions. The presence of the 4-chlorophenyl group further enhances the molecule's versatility by introducing aromaticity and additional electronic effects.

In terms of synthesis, 2-(4-Chlorophenyl)thio-3-nitropyridine can be prepared through a variety of methods, including substitution reactions, coupling reactions, and multi-step synthesis pathways. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates. These developments have made it more accessible for industrial applications.

The applications of 2-(4-Chlorophenyl)thio-3-nitropyridine span across multiple domains. In the pharmaceutical industry, this compound has been explored as a potential precursor for drug development, particularly in the design of bioactive molecules with specific pharmacological properties. Its ability to undergo various transformations makes it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(4-Chlorophenyl)thio-3-nitropyridine has also found use in materials science. The compound's structural features make it suitable for incorporation into advanced materials such as polymers, coatings, and sensors. Recent research has focused on leveraging its electronic properties to develop novel materials with enhanced performance characteristics.

The environmental impact of 2-(4-Chlorophenyl)thio-3-nitropyridine is another area of interest for researchers. Studies have been conducted to assess its biodegradability, toxicity, and potential risks to ecosystems. These investigations are crucial for ensuring that its use aligns with sustainable practices and regulatory requirements.

In conclusion, 2-(4-Chlorophenyl)thio-3-nitropyridine, CAS No. 26820-31-5, is a versatile compound with promising applications across various industries. Its unique structure and functional groups make it a valuable asset in chemical research and development. As advancements in synthesis methods and application technologies continue to emerge, this compound is expected to play an increasingly important role in shaping future innovations.